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Compound of Interest

Compound Name: 2-Ethylhexyl 4-hydroxybenzoate

Cat. No.: B1217064

An In-Depth Technical Guide to 2-Ethylhexyl 4-hydroxybenzoate: Chemical Properties,
Structure, and Biological Activity

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, analytical methods, and biological activities of 2-Ethylhexyl 4-hydroxybenzoate.
This document is intended to serve as a valuable resource for professionals in research, and
drug development.

Chemical Properties and Structure

2-Ethylhexyl 4-hydroxybenzoate, also known as octylparaben, is a benzoate ester
characterized by a branched alkyl chain, which enhances its lipophilicity compared to shorter-
chain parabens.[1]

Chemical Structure

The structure of 2-Ethylhexyl 4-hydroxybenzoate consists of a 4-hydroxybenzoic acid moiety
esterified with a 2-ethylhexanol group.[1] This structure includes an aromatic ring with a
hydroxyl group at the para position and an ester linkage.[1] A chiral center is present in the 2-
ethylhexyl chain.[1]
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« SMILES:CCCCC(CC)COC(=0)C1=CC=C(C=C1)0[2]

e InChl:INChI=1S/C15H2203/c1-3-5-6-12(4-2)11-18-15(17)13-7-9-14(16)10-8-13/h7-
10,12,16H,3-6,11H2,1-2H3[2]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Ethylhexyl 4-hydroxybenzoate is

presented in the table below.

Property Value Reference
2-ethylhexyl 4-

IUPAC Name [2]
hydroxybenzoate
2-Ethylhexylparaben,

Synonyms [11[3]
Octylparaben

CAS Number 5153-25-3 [1][4]

Molecular Formula C15H2203 [1112]

Molecular Weight 250.33 g/mol [1][2]
Clear, colorless to pale yellow

Appearance . [11[5]
liquid

N _ 270°C at 50 mmHg, 362.6°C at

Boiling Point [1114]
760 mmHg

Density ~1.035 g/cm3 [1][4]

Refractive Index

1.5190 to 1.5220

[4]

Flash Point

144.6°C

[1]

Solubility

Poorly soluble in water, soluble

in organic solvents

[6]

Experimental Protocols
Synthesis: Fischer Esterification
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2-Ethylhexyl 4-hydroxybenzoate is typically synthesized via the Fischer esterification of 4-
hydroxybenzoic acid with 2-ethylhexanol in the presence of an acid catalyst.[4] The following is
a representative protocol.

Materials:

4-hydroxybenzoic acid

o 2-ethylhexanol (used in excess)

o Concentrated sulfuric acid (H2SOa4) or p-toluenesulfonic acid (p-TsOH) as a catalyst
o Toluene or a similar solvent capable of forming an azeotrope with water

e Sodium bicarbonate (NaHCO3) solution (5% aqueous)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

o Ethyl acetate or other suitable extraction solvent

Equipment:

Round-bottom flask

o Dean-Stark apparatus

e Reflux condenser

e Heating mantle with magnetic stirring
e Separatory funnel

» Rotary evaporator

Procedure:
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Reaction Setup: In a round-bottom flask, combine 4-hydroxybenzoic acid, an excess of 2-
ethylhexanol (to drive the equilibrium towards the product), and a suitable solvent like
toluene.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid or p-
toluenesulfonic acid to the mixture.

Reflux and Water Removal: Attach a Dean-Stark apparatus and a reflux condenser to the
flask. Heat the mixture to reflux with vigorous stirring. Water produced during the
esterification will be collected in the Dean-Stark trap as an azeotrope with the solvent.
Continue the reaction until the theoretical amount of water has been collected or the reaction
is complete as monitored by Thin Layer Chromatography (TLC).

Work-up:
o Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and dilute with an organic solvent like ethyl
acetate.

o Wash the organic layer sequentially with a 5% sodium bicarbonate solution to neutralize
the acid catalyst, followed by water, and finally with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
Purification:
o Filter off the drying agent.

o Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
product.

o Further purification can be achieved by vacuum distillation or column chromatography if
necessary.
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Synthesis Workflow
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Caption: Workflow for the synthesis of 2-Ethylhexyl 4-hydroxybenzoate.
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Analytical Method: High-Performance Liquid
Chromatography (HPLC)

High-performance liquid chromatography (HPLC) is a common method for the identification and
quantification of 2-Ethylhexyl 4-hydroxybenzoate.[6] The following is a general protocol.

Materials and Equipment:

HPLC system with a UV detector

C18 reversed-phase column

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or other suitable buffer component

2-Ethylhexyl 4-hydroxybenzoate standard

Sample for analysis
Procedure:

o Standard Preparation: Prepare a stock solution of 2-Ethylhexyl 4-hydroxybenzoate of
known concentration in a suitable solvent (e.g., acetonitrile). From the stock solution,
prepare a series of calibration standards by serial dilution.

o Sample Preparation: Dissolve the sample containing 2-Ethylhexyl 4-hydroxybenzoate in
the mobile phase or a suitable solvent. Filter the sample through a 0.45 pm syringe filter to
remove particulate matter.

e Chromatographic Conditions:
o Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 pum).

o Mobile Phase: A mixture of acetonitrile and water (e.g., in a gradient or isocratic elution).
The aqueous phase may be acidified with a small amount of phosphoric acid to improve
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peak shape.

o Flow Rate: Typically 1.0 mL/min.

o Detection: UV detection at a wavelength where the compound has significant absorbance
(e.g., 254 nm).

o Injection Volume: Typically 10-20 pL.
e Analysis:

o Inject the calibration standards to generate a calibration curve by plotting peak area
versus concentration.

o Inject the prepared sample.

o lIdentify the 2-Ethylhexyl 4-hydroxybenzoate peak in the sample chromatogram by
comparing its retention time with that of the standard.

o Quantify the amount of 2-Ethylhexyl 4-hydroxybenzoate in the sample by using the
calibration curve.
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HPLC Analysis Workflow
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Caption: General workflow for HPLC analysis of 2-Ethylhexyl 4-hydroxybenzoate.

Biological and Chemical Activity
Antimicrobial Activity

2-Ethylhexyl 4-hydroxybenzoate is utilized as a broad-spectrum preservative in cosmetics,
personal care products, and some industrial formulations due to its antimicrobial properties
against a wide range of bacteria and fungi.[6] The primary mechanism of its antimicrobial action
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is the disruption of microbial cell membranes.[6] The lipophilic 2-ethylhexyl group enhances its
ability to penetrate the lipid bilayer of cell membranes, leading to increased permeability,
leakage of cellular contents, and ultimately cell death.[6]

Endocrine Disruption

There is evidence to suggest that 2-Ethylhexyl 4-hydroxybenzoate may act as an endocrine
disruptor, exhibiting weak estrogenic activity.[6] It has been shown to bind to estrogen
receptors, potentially mimicking the effects of estrogen and leading to disruptions in hormonal
balance.[6]

Studies on the parent compound, 4-hydroxybenzoic acid, have indicated that its estrogen-like
effects are mediated through the estrogen receptor a (ERa). Binding of the ligand to ERa can
activate downstream signaling cascades, including the PI3K/AKT and ERK pathways, which
are involved in cell proliferation.
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Caption: Potential estrogenic signaling pathway of 2-Ethylhexyl 4-hydroxybenzoate.

A study using the Japanese medaka fish model demonstrated that exposure to 2-Ethylhexyl 4-
hydroxybenzoate can lead to adverse effects on growth, development, and reproduction,
which may be mediated by its weak estrogenic activity.[7] These findings highlight the
importance of further research into the endocrine-disrupting potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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